Cas no 874-63-5 (3,5-Dimethylanisole)
3,5-Dimethylanisole Chemical and Physical Properties
Names and Identifiers
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- 1-Methoxy-3,5-dimethylbenzene
- 1,3-DIMETHYL-5-METHOXYBENZENE
- 3,5-DIMETHYLANISOLE
- 5-METHOXY-M-XYLENE
- Anisole, 3,5-dimethyl
- Benzene, 1-methoxy-3,5-dimethyl-
- 3,5-Dimethylanisole1000µg
- SPECS AC-509
- JCHJBEZBHANKGA-UHFFFAOYSA-N
- 1-methoxy-3,5-dimethyl-benzene
- 3,5-dimethylanisol
- NSC406910
- 3,5-Dimethylanizole
- NCIOpen2_003733
- KSC494E7H
- 5-Methoxy-1,3-dimethylbenzene
- JCHJBEZBHANKGA-UHFFFAOYSA-
- 3,5-Dimethylphenyl methyl ether
- 1-Methoxy-3,5-dimethylbenzene (ACI)
- Anisole, 3,5-dimethyl- (6CI, 7CI, 8CI)
- NSC 406910
- AI3-11303
- 1-Methoxy-3,5-dimethylbenzene #
- MFCD00008398
- Z53835780
- EINECS 212-865-3
- 1-Methoxy-3 pound not5-dimethylbenzene
- NSC-406910
- W-104021
- GP3L97PZB8
- UNII-GP3L97PZB8
- DTXCID40158817
- DB-031939
- NS00039195
- 3,5-Dimethylanisole, >=99%
- EN300-86201
- SY018960
- AKOS008948118
- DTXSID40236326
- SCHEMBL13322156
- SCHEMBL145855
- 874-63-5
- PS-6237
- D2441
- CS-0146244
- 3,5-Dimethylanisole
-
- MDL: MFCD00008398
- Inchi: 1S/C9H12O/c1-7-4-8(2)6-9(5-7)10-3/h4-6H,1-3H3
- InChI Key: JCHJBEZBHANKGA-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C)C=C(C)C=1
- BRN: 2040905
Computed Properties
- Exact Mass: 136.08900
- Monoisotopic Mass: 136.088815
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 90.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 9.2
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 0.963 g/mL at 25 °C(lit.)
- Melting Point: -.2
- Boiling Point: 193°C(lit.)
- Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
- Refractive Index: n20/D 1.512(lit.)
- PSA: 9.23000
- LogP: 2.31200
- Solubility: Not determined
3,5-Dimethylanisole Security Information
- Prompt:warning
- Hazard Statement: H227
- Warning Statement: P210-P280-P370+P378-P403+P235-P501
- Hazardous Material transportation number:3271
- WGK Germany:3
- Safety Instruction: S24/25
- Storage Condition:Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
3,5-Dimethylanisole Customs Data
- HS CODE:2909309090
- Customs Data:
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3,5-Dimethylanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 208837-1g |
1-Methoxy-3,5-dimethylbenzene |
874-63-5 | 95% | 1g |
£10.00 | 2022-03-01 | |
| Fluorochem | 208837-10g |
1-Methoxy-3,5-dimethylbenzene |
874-63-5 | 95% | 10g |
£19.00 | 2022-03-01 | |
| Fluorochem | 208837-25g |
1-Methoxy-3,5-dimethylbenzene |
874-63-5 | 95% | 25g |
£38.00 | 2022-03-01 | |
| Fluorochem | 208837-100g |
1-Methoxy-3,5-dimethylbenzene |
874-63-5 | 95% | 100g |
£131.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155514-100g |
3,5-Dimethylanisole |
874-63-5 | >98.0%(GC) | 100g |
¥589.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155514-1g |
3,5-Dimethylanisole |
874-63-5 | >98.0%(GC) | 1g |
¥38.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155514-25g |
3,5-Dimethylanisole |
874-63-5 | >98.0%(GC) | 25g |
¥184.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155514-500g |
3,5-Dimethylanisole |
874-63-5 | >98.0%(GC) | 500g |
¥2624.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155514-5g |
3,5-Dimethylanisole |
874-63-5 | >98.0%(GC) | 5g |
¥50.90 | 2023-09-03 | |
| Alichem | A015000222-250mg |
3,5-Dimethylanisole |
874-63-5 | 97% | 250mg |
$470.40 | 2023-08-31 |
3,5-Dimethylanisole Production Method
Production Method 1
Production Method 2
Production Method 3
Production Method 4
Production Method 5
Production Method 6
Production Method 7
1.2 Reagents: 1,3-Dimethyl-2-imidazolidinone ; 24 h, 60 °C
Production Method 8
Production Method 9
Production Method 10
Production Method 11
Production Method 12
Production Method 13
Production Method 14
Production Method 15
1.2 Reagents: Dimethyl sulfate
Production Method 16
Production Method 17
Production Method 18
2.1 Reagents: Isopropanol Solvents: Isopropanol ; 19 h
2.2 Reagents: Potassium carbonate ; neutralized
Production Method 19
Production Method 20
1.2 Reagents: Zinc chloride Catalysts: (SP-4-1)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-yliden… Solvents: Tetrahydrofuran ; > 1 min, rt
1.3 Reagents: 1,3-Dimethyl-2-imidazolidinone ; 24 h, 60 °C
3,5-Dimethylanisole Raw materials
- 3,5-Dimethylcyclohexanone
- Cyclohexylboronic acid
- 2-Bromo-5-methoxy-1,3-dimethylbenzene
- 2-chloro-5-methoxy-1,3-dimethylbenzene
- Trimethyl phosphate
- 4-Chloro-2,6-dimethylphenol
- 1-Iodo-3,5-dimethylbenzene
- 2-Bromomesitylene
- 3,5-Dimethyl-2-cyclohexen-1-one
3,5-Dimethylanisole Preparation Products
3,5-Dimethylanisole Suppliers
3,5-Dimethylanisole Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 3,5-Dimethylanisole
3,5-Dimethylanisole: A Comprehensive Overview
3,5-Dimethylanisole, also known by its CAS number 874-63-5, is a versatile organic compound that has garnered significant attention in various fields due to its unique properties and applications. This compound is a derivative of anisole, characterized by the presence of two methyl groups attached to the aromatic ring at the 3 and 5 positions. Its chemical structure, molecular formula, and physical properties make it a valuable component in industries ranging from pharmaceuticals to food additives.
The molecular formula of 3,5-Dimethylanisole is C9H12O, and its molecular weight is approximately 136.19 g/mol. The compound exists as a colorless liquid with a pleasant aromatic odor, which contributes to its widespread use in fragrance and flavor applications. Recent studies have highlighted its potential as a natural alternative to synthetic fragrances, aligning with the growing consumer demand for eco-friendly and sustainable products.
3,5-Dimethylanisole is primarily synthesized through methylation reactions of anisole derivatives. The process involves the use of methylating agents such as methyl chloride or dimethyl sulfate under controlled conditions to achieve high yields. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring cost-effectiveness and environmental sustainability.
In terms of applications, 3,5-Dimethylanisole has found extensive use in the fragrance industry as a key ingredient in perfumes, cosmetics, and personal care products. Its pleasant aroma and stability make it ideal for imparting floral and spicy notes to various formulations. Recent advancements in aroma chemistry have further enhanced its application potential by identifying new methods to modify its scent profile for specific market segments.
Beyond fragrances, 3,5-Dimethylanisole has shown promise in the pharmaceutical sector. Studies have demonstrated its potential as a bioactive compound with antioxidant and anti-inflammatory properties. Researchers are exploring its role in drug delivery systems and as a precursor for more complex pharmaceutical molecules. This dual functionality underscores its importance as both an industrial chemical and a bioactive agent.
The compound's stability under various environmental conditions has also made it a valuable additive in the food industry. It is used as a flavor enhancer in beverages, confectioneries, and processed foods. Regulatory bodies have approved its use at specific concentrations, ensuring safety for human consumption while maintaining its efficacy as a flavoring agent.
In recent years, there has been increasing interest in the environmental impact of 3,5-Dimethylanisole. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for aquatic ecosystems. Findings indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint compared to synthetic alternatives.
The versatility of 3,5-Dimethylanisole extends to materials science applications. Researchers are investigating its potential as a precursor for advanced materials such as polymers and nanoparticles. Its ability to form stable complexes with metal ions makes it a promising candidate for catalytic applications in organic synthesis.
In conclusion, 3,5-Dimethylanisole, with its CAS number 874-63-5, stands out as a multifaceted compound with diverse applications across industries. Its unique chemical properties, coupled with ongoing research into new synthesis methods and applications, ensure that it remains a significant player in both industrial and scientific domains.
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